N-(4-bromophenyl)-1-(ethylsulfonyl)-3-piperidinecarboxamide

• IUPAC Name: N-(4-bromophenyl)-1-ethylsulfonylpiperidine-3-carboxamide
• InChI: InChI=1S/C14H19BrN2O3S/c1-2-21(19,20)17-9-3-4-11(10-17)14(18)16-13-7-5-12(15)6-8-13/h5-8,11H,2-4,9-10H2,1H3,(H,16,18)
• InChI Key: FWENHYUIAXSRGW-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCCC(C1)C(=O)NC2=CC=C(C=C2)Br
• Molecular Formula: C14H19BrN2O3S
• Molecular Weight: 375.28 g/mol

Description

Synthesis Analysis

The synthesis of N-(4-bromophenyl)-1-(ethylsulfonyl)-3-piperidinecarboxamide and related derivatives often involves multi-step reactions starting from basic piperidine or piperidinecarboxylate precursors. These processes may include the introduction of sulfonyl groups, bromination, and subsequent modifications to add specific functional groups. For example, Khalid et al. (2014) describe the synthesis of N'-[(alkyl/aryl)sulfonyl]-1-(phenylsulfonyl)piperidine-4-carbohydrazide derivatives, showcasing the complexity and versatility of synthetic routes for compounds with sulfonyl and piperidine moieties (Khalid, Rehman, & Abbasi, 2014).

Molecular Structure Analysis

The molecular structure of this compound is characterized by its sulfonyl and piperidine components, contributing to its unique chemical behavior. Advanced techniques such as NMR, IR spectroscopy, and X-ray crystallography are employed to elucidate these structures. Xiao et al. (2022) utilized density functional theory (DFT) and X-ray single crystal diffraction to study the molecular structure and conformation of related benzenesulfonamide compounds, highlighting the role of molecular structure analysis in understanding compound properties (Xiao et al., 2022).

Chemical Reactions and Properties

Compounds like this compound participate in a variety of chemical reactions, including nucleophilic substitutions and reactions with electrophiles, due to the presence of reactive sulfonyl and bromophenyl groups. These reactions can significantly alter the compound's properties and increase its chemical versatility. Yar et al. (2009) demonstrate the use of bromoethylsulfonium salt in synthesizing heterocyclic compounds, which could be relevant for modifications of the piperidine ring (Yar, McGarrigle, & Aggarwal, 2009).

Physical Properties Analysis

The physical properties of this compound, such as melting point, solubility, and stability, are crucial for understanding its behavior in various environments. These properties are influenced by the compound's molecular structure and can be studied using spectroscopic and thermal analysis methods.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with biological targets, are essential for the application of this compound in various fields. Studies on enzyme inhibition, DNA interaction, and receptor binding can provide insights into the compound's potential applications and mechanisms of action. Karaman et al. (2016) investigated sulfonyl hydrazones with piperidine derivatives for their biological activities, illustrating the importance of chemical properties analysis in identifying the pharmacological potential of such compounds (Karaman et al., 2016).